Cas no 1089346-08-6 (1-(quinolin-6-yl)ethane-1,2-diamine)

• Product Name: 1-(quinolin-6-yl)ethane-1,2-diamine
• CAS No: 1089346-08-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 4570857
• PubChem ID: 63968090
• Update Time: 2025-05-20

1-(quinolin-6-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-6-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, 1-(6-quinolinyl)-

• Inchi： 1S/C11H13N3/c12-7-10(13)8-3-4-11-9(6-8)2-1-5-14-11/h1-6,10H,7,12-13H2
• InChI Key： XEQWIGYDPOMOFT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C(=C1)C=CC=N2)(N)CN

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.5±27.0 °C at 760 mmHg

1-(quinolin-6-yl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(quinolin-6-yl)ethane-1,2-diamine

1-(Quinolin-6-yl)ethane-1,2-diamine: A Comprehensive Overview

1-(Quinolin-6-yl)ethane-1,2-diamine (CAS No. 1089346-08-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, applications, and recent advancements in its study.

Chemical Structure and Properties: 1-(Quinolin-6-yl)ethane-1,2-diamine is a complex organic molecule characterized by a quinoline ring attached to an ethane-1,2-diamine moiety. The quinoline ring is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The ethane-1,2-diamine group provides two primary amine functionalities, which are crucial for its reactivity and potential applications in chemical synthesis and drug development.

The compound's molecular formula is C₁₃H₁₄N₄, and it has a molecular weight of 226.28 g/mol. It is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the amine groups makes it highly reactive and suitable for various chemical transformations.

Synthesis Methods: The synthesis of 1-(Quinolin-6-yl)ethane-1,2-diamine can be achieved through several routes. One common method involves the reaction of 6-bromoquinoline with ethylenediamine in the presence of a palladium catalyst. This palladium-catalyzed coupling reaction is efficient and yields high purity products. Another approach involves the reductive amination of 6-bromoquinoline with acetaldehyde followed by reduction to form the desired diamine.

The choice of synthesis method depends on the specific requirements of the application, such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have further optimized these processes, making them more environmentally friendly and scalable for industrial production.

Applications in Pharmaceutical Research: 1-(Quinolin-6-yl)ethane-1,2-diamine has garnered significant attention in pharmaceutical research due to its potential as a lead compound for drug development. The quinoline moiety is known for its biological activity and has been extensively studied in the context of antimalarial drugs, such as chloroquine and quinine. The ethane-1,2-diamine group can be modified to enhance the compound's pharmacological properties, such as solubility, stability, and bioavailability.

Recent studies have explored the use of 1-(Quinolin-6-yl)ethane-1,2-diamine as a scaffold for developing new antiviral agents. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent antiviral activity against influenza A virus. The mechanism of action involves inhibition of viral replication by targeting specific viral proteins.

In addition to antiviral applications, 1-(Quinolin-6-yl)ethane-1,2-diamine has shown promise in cancer research. Studies have demonstrated that certain derivatives can selectively inhibit cancer cell growth by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that further optimization of this compound could lead to the development of novel anticancer drugs.

Clinical Trials and Safety Profile: While 1-(Quinolin-6-yl)ethane-1,2-diamine itself may not be directly used as a drug candidate due to its structural complexity and potential side effects, its derivatives are currently under investigation in preclinical and early-stage clinical trials. These trials aim to evaluate the safety and efficacy of modified compounds in treating various diseases.

Preliminary results from these trials have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal toxicity. However, more extensive studies are needed to fully understand the long-term safety and effectiveness of these compounds in human subjects.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 1-(Quinolin-6-yl)ethane-1,2-diamine highlights its potential as a valuable platform for developing new therapeutic agents. Future studies should focus on optimizing the structure-function relationship to enhance its biological activity while minimizing adverse effects.

In conclusion, 1-(Quinolin-6-yl)ethane-1,2-diamine (CAS No. 1089346-08-6) is a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development into novel drugs with significant therapeutic potential.